BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Sulfophthalic
Acid (CAS 89-08-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Sulfophthalic acid (CAS 89-08-
7), a sulfonated derivative of phthalic acid. It details the chemical and physical properties,
synthesis, and analytical methods for this compound. The guide also explores its primary
applications as a crucial intermediate in the synthesis of dyes, pigments, and polymers, and
discusses its potential, though less documented, role in pharmaceutical research and
development. While direct biological activity and specific signaling pathway involvement of 4-
Sulfophthalic acid are not extensively reported in publicly available literature, this guide lays
the foundational chemical knowledge necessary for its further investigation and application in
various scientific fields.

Chemical and Physical Properties

4-Sulfophthalic acid is a white to off-white crystalline solid that is highly soluble in water.[1]
The presence of both carboxylic acid and sulfonic acid functional groups imparts a high degree
of polarity and acidity to the molecule.[2] It is typically available commercially as a 50%
agueous solution.[3]

Table 1: Chemical and Physical Properties of 4-
Sulfophthalic Acid
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Property Value Reference(s)
CAS Number 89-08-7 [4]
Molecular Formula CsHeO7S [4]
Molecular Weight 246.19 g/mol [4]
White to off-white crystalline
Appearance _ [1][2]
solid
Highly soluble in water; soluble
o in polar organic solvents;
Solubility ) [1]
poorly soluble in non-polar
solvents.
) 1.292 g/mL at 25 °C (for 50%
Density [5]

ag. solution)

Refractive Index

n20/D 1.447 (for 50% aq.

solution)

[5]

pKa -1.40 + 0.50 (Predicted) [6]
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Synthesis and Manufacturing

The primary industrial synthesis of 4-sulfophthalic acid involves the sulfonation of phthalic

anhydride.[1][7] This electrophilic aromatic substitution reaction is typically carried out using

fuming sulfuric acid (oleum) or sulfur trioxide.[1][2] The reaction conditions, such as

temperature and reaction time, are crucial for maximizing the yield of the desired 4-isomer and

minimizing the formation of the 3-sulfophthalic acid isomer and other byproducts.[1]

An alternative laboratory-scale synthesis involves the direct sulfonation of phthalic acid.[8]

Following the sulfonation reaction, 4-sulfophthalic acid can be isolated and purified, often

through recrystallization or chromatographic techniques.[1]
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Experimental Protocol: Synthesis of 4-Sulfophthalic
Acid by Sulfonation of Phthalic Anhydride

Materials:

Phthalic anhydride (10.01 g, 67.6 mmol)

Fuming sulfuric acid (oleum, 50%)

Round bottom flask (three-necked)

Condenser

Heating mantle

Absorption bottle
Procedure:

¢ Add phthalic anhydride to the three-necked round bottom flask and heat to 140°C until
melted.[2]

¢ Install a condenser and connect the outlet to an absorption bottle.
o Gently heat the fuming sulfuric acid to release sulfur trioxide gas.

« Introduce the sulfur trioxide gas into the flask containing the molten phthalic anhydride
through a glass tube.

e Maintain the reaction temperature at 140°C for 2.5 hours.[2]

» After the reaction is complete, cool the mixture and purify by vacuum distillation to obtain 4-
sulfophthalic acid.[2]

Note: This protocol is a general guideline based on available literature.[2] Optimization of
reaction conditions may be necessary to achieve desired yield and purity. Appropriate safety
precautions must be taken when handling fuming sulfuric acid and sulfur trioxide.
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Figure 1: General workflow for the synthesis of 4-Sulfophthalic acid.

Analytical Methods

The analysis and purification of 4-sulfophthalic acid are commonly performed using high-
performance liquid chromatography (HPLC).[6] Reversed-phase HPLC (RP-HPLC) with a C18
column is a suitable method for separating 4-sulfophthalic acid from phthalic acid and other
related compounds.[2]

Experimental Protocol: HPLC Analysis of 4-
Sulfophthalic Acid

Instrumentation and Conditions:

HPLC System: Waters 2695 separations module with a Waters 2996 photodiode array
detector.[2]

e Column: C18 column (e.g., Venus-C18-5-100, 200 x 4.6 mm).[2]

» Mobile Phase: 42:58 (v/v) mixture of methanol and water containing 0.15 mol/L of
ammonium dihydrogen phosphate.[2]

e Flow Rate: 0.6 mL/min.[2]
» Detection Wavelength: 240 nm.[2]
e Column Temperature: 30°C.[2]

« Injection Volume: 20 pL.[2]
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Sample Preparation:

o For analysis of a sulfonation reaction mixture, the sample can be pretreated by hydrolysis or
alcoholysis to convert any remaining phthalic anhydride to phthalic acid or its ester for
accurate quantification.[2]

e Hydrolysis: Add 50 mg of the sample to a round bottom flask with 15 mL of water. Heat and
stir at 90°C for 30 minutes. Transfer the solution to a 50 mL volumetric flask and dilute to the
mark with water.[2]

o Prepare standard solutions of 4-sulfophthalic acid and phthalic acid in the mobile phase for
calibration.

Sample containing Sample Pretreatment RP-HPLC Analysis Data Analysis Concentration of
4-Sulfophthalic Acid (Hydrolysis/Alcoholysis) 4 (Quantification) 4-Sulfophthalic Acid

Click to download full resolution via product page

Figure 2: Workflow for the HPLC analysis of 4-Sulfophthalic acid.

Spectroscopic methods such as Infrared (IR) spectroscopy and Mass Spectrometry (MS) are
also used for the characterization of 4-sulfophthalic acid.

Uses and Applications

4-Sulfophthalic acid is a versatile chemical intermediate with applications in various
industries.

e Dye and Pigment Synthesis: It is a key precursor in the manufacturing of various dyes and
pigments.[1][9] The sulfonic acid group enhances the water solubility of the resulting dyes,
which is crucial for their application in textiles.[1]

o Polymer Chemistry: 4-Sulfophthalic acid is used in the synthesis of certain polymers, where
it can act as a plasticizer or a monomer to improve properties such as flexibility and
durability.[1]
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e Pharmaceutical Intermediate: It is described as an intermediate in the manufacturing of
various pharmaceutical compounds.[5] The sulfonated aromatic structure can be a building
block in the synthesis of more complex drug molecules.[5] However, specific examples of its
use in the synthesis of marketed drugs are not readily available in the public domain.

o Other Applications: It can also be used as a pH regulator and in the formulation of
surfactants and dispersants.[9] Its trisodium salt is a known byproduct in the preparation of
D&C Yellow No. 10.

Biological Activity and Mechanism of Action

There is a significant lack of publicly available information specifically detailing the biological
activity, mechanism of action, or involvement in signaling pathways of 4-sulfophthalic acid.
Most toxicological and biological studies on related compounds focus on phthalic acid and its
esters (phthalates), which have markedly different chemical and biological properties.
Phthalates are known for their potential endocrine-disrupting effects and reproductive toxicity.
[10][11] However, these findings cannot be directly extrapolated to 4-sulfophthalic acid due to
the presence of the highly polar and acidic sulfonate group, which significantly alters its
physicochemical properties and likely its biological behavior.

Further research is required to elucidate the specific biological effects and toxicological profile
of 4-sulfophthalic acid.

Conclusion

4-Sulfophthalic acid (CAS 89-08-7) is a well-characterized chemical intermediate with
established applications in the dye, pigment, and polymer industries. Its synthesis and
analytical methods are well-documented, providing a solid foundation for its use in research
and manufacturing. While its role as a pharmaceutical intermediate is noted, a significant gap
exists in the understanding of its specific biological activities and mechanisms of action. For
researchers and drug development professionals, 4-sulfophthalic acid represents a
potentially useful sulfonated aromatic building block, but further investigation into its biological
properties is essential to fully realize its potential in medicinal chemistry and drug discovery.
The detailed chemical and analytical information provided in this guide serves as a starting
point for such future explorations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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